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Compound of Interest

Compound Name: C15H18Cl3NO3

Cat. No.: B12633930 Get Quote

Introduction: Initial searches for an agricultural fungicide with the chemical formula

C15H18Cl3NO3 did not yield a recognized compound. However, extensive research exists for

Fenpicoxamid, a novel fungicide with a related but different chemical structure. Fenpicoxamid

is a derivative of the natural product UK-2A and is under development for the control of a broad

range of Ascomycete plant pathogens, including Zymoseptoria tritici (wheat leaf blotch) and

Mycosphaerella fijiensis (banana black Sigatoka).[1][2] This document provides detailed

application notes and protocols based on the available scientific literature for Fenpicoxamid.

Mechanism of Action
Fenpicoxamid functions as a Qi inhibitor fungicide.[1][2][3] It acts on the cytochrome bc1

complex (Complex III) of the mitochondrial respiratory chain, a critical component for energy

production in fungi.[1][4] The fungicidally active molecule is its metabolite, UK-2A, which is

formed after the application of Fenpicoxamid.[1][2][3] UK-2A binds to the Qi site of cytochrome

b, disrupting the electron transport chain and leading to a rapid loss of mitochondrial

membrane potential in fungal spores.[1][2][3] This mechanism is distinct from that of strobilurin

fungicides, which bind to the Qo site of the same complex.[1]
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Fenpicoxamid Metabolism UK-2A (Active Metabolite)

Qi Site Binding

Inhibits

Cytochrome bc1 Complex (Complex III)

Electron Transport Chain Disruption Loss of Mitochondrial Membrane Potential Fungal Cell Death

Preparation

Assay

Data Analysis

Grow fungal pathogen on agar medium

Prepare spore suspension in sterile water

Add spore suspension and compound dilutions to microplate wells

Prepare serial dilutions of Fenpicoxamid/UK-2A

Incubate at appropriate temperature and humidity

Measure fungal growth (e.g., optical density)

Calculate EC50 values
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Fungal_Spores

Treat with Fenpicoxamid/UK-2A

Stain with Rhodamine 123

Measure fluorescence intensity (Flow cytometry or Fluorometry)

Decreased fluorescence indicates loss of mitochondrial membrane potential

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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